1,2-Dehydro-3-oxo Rocuronium Bromide
1,2-Dehydro-3-oxo Rocuronium Bromide
Brand Name:
Vulcanchem
CAS No.:
1190105-67-9
VCID:
VC0120382
InChI:
InChI=1S/C32H49N2O4.BrH/c1-5-14-34(15-6-7-16-34)28-20-26-24-9-8-23-19-29(36)27(33-12-17-37-18-13-33)21-32(23,4)25(24)10-11-31(26,3)30(28)38-22(2)35;/h5,21,23-26,28,30H,1,6-20H2,2-4H3;1H/q+1;/p-1
SMILES:
CC(=O)OC1C(CC2C1(CCC3C2CCC4C3(C=C(C(=O)C4)N5CCOCC5)C)C)[N+]6(CCCC6)CC=C.[Br-]
Molecular Formula:
C32H49BrN2O4
Molecular Weight:
605.6 g/mol
1,2-Dehydro-3-oxo Rocuronium Bromide
CAS No.: 1190105-67-9
Cat. No.: VC0120382
Molecular Formula: C32H49BrN2O4
Molecular Weight: 605.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1190105-67-9 |
|---|---|
| Molecular Formula | C32H49BrN2O4 |
| Molecular Weight | 605.6 g/mol |
| IUPAC Name | [10,13-dimethyl-2-morpholin-4-yl-3-oxo-16-(1-prop-2-enylpyrrolidin-1-ium-1-yl)-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate;bromide |
| Standard InChI | InChI=1S/C32H49N2O4.BrH/c1-5-14-34(15-6-7-16-34)28-20-26-24-9-8-23-19-29(36)27(33-12-17-37-18-13-33)21-32(23,4)25(24)10-11-31(26,3)30(28)38-22(2)35;/h5,21,23-26,28,30H,1,6-20H2,2-4H3;1H/q+1;/p-1 |
| Standard InChI Key | FDZFJGLEXRXQBW-UHFFFAOYSA-M |
| Isomeric SMILES | CC(=O)O[C@H]1[C@H](C[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(C=C(C(=O)C4)N5CCOCC5)C)C)[N+]6(CCCC6)CC=C.[Br-] |
| SMILES | CC(=O)OC1C(CC2C1(CCC3C2CCC4C3(C=C(C(=O)C4)N5CCOCC5)C)C)[N+]6(CCCC6)CC=C.[Br-] |
| Canonical SMILES | CC(=O)OC1C(CC2C1(CCC3C2CCC4C3(C=C(C(=O)C4)N5CCOCC5)C)C)[N+]6(CCCC6)CC=C.[Br-] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator